molecular formula C16H19ClN10OS B6575303 1-(4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)-2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]ethan-1-one CAS No. 1049458-56-1

1-(4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)-2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]ethan-1-one

Cat. No.: B6575303
CAS No.: 1049458-56-1
M. Wt: 434.9 g/mol
InChI Key: VVGSPCNXNHRFMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 1-(4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)-2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]ethan-1-one is a heterocyclic derivative featuring:

  • A piperazine core substituted with a 4-chlorophenyl-tetrazole moiety.
  • A sulfanyl-linked 1-methyl-tetrazole group at the ethanone position.

Its synthesis involves coupling a brominated ethanone intermediate with tetrazole-5-thiol derivatives under basic conditions (e.g., triethylamine in ethanol) .

Properties

IUPAC Name

1-[4-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-2-(1-methyltetrazol-5-yl)sulfanylethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H19ClN10OS/c1-24-16(19-21-22-24)29-11-15(28)26-8-6-25(7-9-26)10-14-18-20-23-27(14)13-4-2-12(17)3-5-13/h2-5H,6-11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VVGSPCNXNHRFMC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=NN=N1)SCC(=O)N2CCN(CC2)CC3=NN=NN3C4=CC=C(C=C4)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H19ClN10OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

434.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Physicochemical Properties

The table below compares the target compound with structurally similar analogs:

Compound Name / ID Molecular Formula Molecular Weight logP Key Substituents Reference
Target compound C₂₃H₂₂ClN₉OS 528.0 (calc.) ~4.5* 4-chlorophenyl-tetrazole, 1-methyl-tetrazole-sulfanyl
1-[3-(4-Chlorophenyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethanone C₁₈H₁₅ClN₂O₂ 338.8 3.2 Pyrazoline core, 4-chlorophenyl, 4-methoxyphenyl
1-{4-[3-(4-Chlorophenyl)-1H-pyrazol-5-yl]piperazin-1-yl}-2-(3-methoxyphenyl)ethan-1-one (P804-0813) C₂₂H₂₃ClN₄O₂ 410.9 4.35 Piperazine-pyrazole, 4-chlorophenyl, 3-methoxyphenyl
1-(4-{[1-(4-Fluorophenyl)-1H-tetrazol-5-yl]methyl}piperazin-1-yl)-2-(thiophen-2-yl)ethan-1-one C₁₉H₂₀FN₆OS 406.5 ~3.8* 4-fluorophenyl-tetrazole, thiophene
1-[4-(4-Chlorobenzenesulfonyl)piperazin-1-yl]-2-(1H-1,2,4-triazol-3-ylsulfanyl)ethan-1-one C₁₄H₁₆ClN₅O₃S₂ 409.9 2.1 Chlorophenyl-sulfonyl, 1,2,4-triazole-sulfanyl

*Estimated based on structural similarity to .

Key Observations:
  • LogP Values : The target compound’s higher logP (~4.5) compared to analogs like (logP 2.1) suggests enhanced lipophilicity, likely due to dual tetrazole substituents and the chlorophenyl group. This may improve membrane permeability but reduce aqueous solubility .
  • Bioisosteric Replacements: Replacing tetrazole with pyrazoline (as in ) or triazole () alters hydrogen-bonding capacity (e.g., pyrazoline has one H-bond donor vs. tetrazole’s two), impacting target binding .
  • Substituent Effects: Fluorophenyl () vs. Thiophene () or methoxyphenyl () groups introduce π-π stacking or polar interactions.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.